Cas no 850190-99-7 (1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine)

1-(4-Chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine is a structurally complex heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a phenyl group at the 3-position and a methyl group at the 5-position. The piperazine moiety, linked via the 7-position, is further functionalized with a (4-chlorophenyl)methyl group, enhancing its potential for diverse pharmacological interactions. This compound is of interest in medicinal chemistry due to its dual aromatic and heterocyclic framework, which may confer selective binding properties. Its well-defined synthesis route and stability under standard conditions make it suitable for research applications, particularly in the development of receptor-targeted agents. The presence of both electron-withdrawing and electron-donating substituents allows for tunable electronic properties.

1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine structure

850190-99-7 structure

Product Name:1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

CAS No:850190-99-7

MF:C₂₄H₂₄ClN₅

MW:417.933863639832

CID:5420668

Update Time:2025-10-30

1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

- 7-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 7-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-5-methyl-3-phenyl-
- 1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine
- Inchi： 1S/C24H24ClN5/c1-18-15-23(30-24(27-18)22(16-26-30)20-5-3-2-4-6-20)29-13-11-28(12-14-29)17-19-7-9-21(25)10-8-19/h2-10,15-16H,11-14,17H2,1H3
- InChI Key： QNZTVISRQMUDPH-UHFFFAOYSA-N
- SMILES： C12=C(C3=CC=CC=C3)C=NN1C(N1CCN(CC3=CC=C(Cl)C=C3)CC1)=CC(C)=N2

1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3305-0305-2μmol	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	2μmol	$57.0	2023-07-27
Life Chemicals	F3305-0305-5μmol	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	5μmol	$63.0	2023-07-27
Life Chemicals	F3305-0305-10μmol	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	10μmol	$69.0	2023-07-27
Life Chemicals	F3305-0305-20μmol	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	20μmol	$79.0	2023-07-27
Life Chemicals	F3305-0305-1mg	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	1mg	$54.0	2023-07-27
Life Chemicals	F3305-0305-2mg	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	2mg	$59.0	2023-07-27
Life Chemicals	F3305-0305-3mg	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	3mg	$63.0	2023-07-27
Life Chemicals	F3305-0305-4mg	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	4mg	$66.0	2023-07-27
Life Chemicals	F3305-0305-5mg	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	5mg	$69.0	2023-07-27
Life Chemicals	F3305-0305-10mg	1-[(4-chlorophenyl)methyl]-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine	850190-99-7	90%+	10mg	$79.0	2023-07-27

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

Comprehensive Overview of 1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine (CAS No. 850190-99-7)

The compound 1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine (CAS No. 850190-99-7) is a pyrazolopyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine moiety and a chlorophenyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern pharmacology.

In recent years, the demand for small molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine and cancer therapy. The pyrazolo[1,5-a]pyrimidine scaffold, present in this compound, is known for its versatility in modulating biological pathways. This has led to a growing number of searches for terms like "pyrazolopyrimidine derivatives in drug design" and "piperazine-based therapeutics", reflecting the compound's relevance in current scientific discourse.

The synthesis of 1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine involves multi-step organic reactions, including cyclization and N-alkylation. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for oral bioavailability studies. These characteristics align with the rising interest in bioavailability enhancement and ADMET optimization, which are frequently searched topics in pharmaceutical sciences.

Another area of interest is the compound's potential role in neuropharmacology. The piperazine ring is a common feature in CNS-active drugs, and researchers are investigating its interactions with neurotransmitter receptors. This has sparked queries such as "piperazine derivatives for neurological disorders" and "pyrazolopyrimidines in neuroprotection", highlighting its interdisciplinary appeal.

From a structural perspective, the compound's chlorophenyl and phenyl groups contribute to its lipophilicity and binding affinity. These properties are critical in structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry. Searches for "SAR of pyrazolopyrimidines" and "chlorophenyl moiety in drug design" underscore the compound's significance in rational drug development.

In summary, 1-(4-chlorophenyl)methyl-4-{5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperazine (CAS No. 850190-99-7) represents a promising scaffold for therapeutic innovation. Its multifaceted applications in GPCR modulation, kinase inhibition, and neuropharmacology make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in drug discovery and chemical biology.